Cas no 39846-84-9 (ethyl 3-nitro-1H-pyrazole-5-carboxylate)

Ethyl 3-nitro-1H-pyrazole-5-carboxylate is a nitro-substituted pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features an ester group at the 5-position and a nitro group at the 3-position, making it a versatile intermediate for heterocyclic chemistry. The compound is particularly valuable in the preparation of biologically active molecules, including agrochemicals and medicinal compounds, due to its reactivity in nucleophilic substitution and cyclization reactions. Its crystalline solid form and moderate stability under standard conditions facilitate handling and storage. Researchers favor this compound for its consistent purity and reliable performance in synthetic applications.
ethyl 3-nitro-1H-pyrazole-5-carboxylate structure
39846-84-9 structure
Product Name:ethyl 3-nitro-1H-pyrazole-5-carboxylate
CAS No:39846-84-9
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD04971172
CID:822738
PubChem ID:86222906
Update Time:2025-08-10

ethyl 3-nitro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-nitro-1H-pyrazole-3-carboxylate
    • 5-nitro-1H-Pyrazole-3-carboxylic acid ethyl ester
    • 5-Nitro-3-pyrazoleca
    • 5-Nitro-3-pyrazolecarboxylic Acid Ethyl Ester
    • ethyl 3-nitro-1H-pyrazole-5-carboxylate
    • ethyl 5-nitropyrazole-3-carboxylate
    • 5-nitro-1 h-pyrazole-3-carboxylic acid ethyl ester
    • 1H-Pyrazole-3-carboxylic acid, 5-nitro-, ethyl ester
    • Oprea1_758241
    • KSC581S8P
    • 3-nitro-5-ethoxycarbonylpyrazole
    • SNZZJCBTYCCHNG-UHFFFAOYSA-N
    • ethyl 5-nitropyrazol-3-carboxylate
    • BCP22879
    • K
    • 5-Nitro-1 H -pyrazole-3-carboxylic acid ethyl ester
    • SCHEMBL3827239
    • EN300-229940
    • SR-01000494638
    • ethyl 5-nitro-2H-pyrazole-3-carboxylate
    • SCHEMBL17796561
    • AKOS000311411
    • STK313032
    • CS-W003205
    • W16676
    • DTXSID70361574
    • CCG-112122
    • DD-0733
    • 39846-84-9
    • BBL039127
    • 321742-18-1
    • AG-687/08088036
    • SR-01000494638-1
    • SY029789
    • DA-16773
    • AKOS001672356
    • MFCD04971172
    • Ethyl 5-nitro-3-pyrazolecarboxylate
    • J-521150
    • MDL： MFCD04971172
    • Inchi： 1S/C6H7N3O4/c1-2-13-6(10)4-3-5(8-7-4)9(11)12/h3H,2H2,1H3,(H,7,8)
    • InChI Key： SNZZJCBTYCCHNG-UHFFFAOYSA-N
    • SMILES： O(C(C1C=C([N+](=O)[O-])NN=1)=O)CC

Computed Properties

  • Exact Mass: 185.04400
  • Monoisotopic Mass: 185.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.455±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 155 ºC (chloroform )
  • Solubility: Very slightly soluble (0.61 g/l) (25 º C),
  • PSA: 100.80000
  • LogP: 1.01780

ethyl 3-nitro-1H-pyrazole-5-carboxylate Security Information

  • HazardClass：IRRITANT

ethyl 3-nitro-1H-pyrazole-5-carboxylate Pricemore >>

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ethyl 3-nitro-1H-pyrazole-5-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39846-84-9)ethyl 3-nitro-1H-pyrazole-5-carboxylate
Order Number:A873551
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):1973.0/497.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39846-84-9)ethyl 3-nitro-1H-pyrazole-5-carboxylate
A873551
Purity:99%/99%
Quantity:100g/25g
Price ($):1973.0/497.0
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